N-(3-chloro-4-methylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-(3-chloro-4-methylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H16ClN3O4 and its molecular weight is 397.82. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structure
Research on similar compounds to N-(3-chloro-4-methylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has shown significant applications in chemical synthesis and understanding molecular structures. Studies have reported the synthesis and crystal structure of related carboxamide derivatives. For instance, the synthesis of diflunisal carboxamides was achieved through amidation of carboxylic acid and esterification of the phenolic hydroxy group, and their molecular structure was confirmed by single-crystal X-ray diffraction, highlighting their packing stabilization by intermolecular N-H...O hydrogen bonds (Zhong et al., 2010).
Biological Activities
Compounds structurally related to this compound have demonstrated various biological activities:
Antidepressant and Nootropic Effects:
- Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, which share a similar core structure, have been synthesized and investigated for their antidepressant activity. Certain compounds among these demonstrated significant antidepressant and nootropic activities in dose-dependent manners, suggesting the potential of the 2-azetidinone skeleton as a CNS active agent (Thomas et al., 2016).
Antitubercular Activity:
- Research on dihydropyridine derivatives has shown significant anti-tubercular activity. New derivatives were designed, synthesized, and evaluated in vitro, with some compounds showing potent inhibition of mycobacterium tuberculosis growth (Iman et al., 2015).
Antimicrobial Properties:
- A series of biologically active carboxamides derivatives, structurally similar to the compound , have been synthesized and exhibited significant activities against bacterial and fungal strains. The structure-activity relationships of these compounds were studied, showing promising antimicrobial potential (Babu et al., 2013).
Properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN3O4/c1-13-7-8-15(11-18(13)21)22-19(25)17-6-3-9-23(20(17)26)12-14-4-2-5-16(10-14)24(27)28/h2-11H,12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBXNLTFAQGZFFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.